Cas no 94317-95-0 (di-N-desethylamiodarone)

Di-N-desethylamiodarone is a metabolite of the antiarrhythmic drug amiodarone, formed through the sequential removal of two ethyl groups from the parent compound. It retains pharmacological activity, contributing to the therapeutic and toxicological profile of amiodarone. This metabolite is of interest in pharmacokinetic and pharmacodynamic studies due to its prolonged half-life and potential accumulation in tissues. Analytical reference standards of di-N-desethylamiodarone are utilized in research to investigate drug metabolism, monitor patient plasma levels, and assess interactions. Its structural similarity to amiodarone makes it valuable for understanding the drug's mechanism of action and side effects, particularly in cardiac and pulmonary toxicity studies.

di-N-desethylamiodarone structure

Product Name:di-N-desethylamiodarone

CAS No:94317-95-0

MF:C₂₁H₂₁I₂NO₃

MW:589.205290555954

CID:1000847

PubChem ID:125134

Update Time:2025-05-28

di-N-desethylamiodarone Chemical and Physical Properties

Names and Identifiers

- di-N-desethylamiodarone
- (2-BUTYLBENZOFURAN-3-YL)[4-[2-AMINOETHOXY]-3,5-DIIODOPHENYL]METHANONE
- [4-(2-aminoethoxy)-3,5-diiodophenyl]-(2-butyl-1-benzofuran-3-yl)methanone
- DDEA
- Desdiethylamiodarone
- methanone,(4-(2-aminoethoxy)-3,5-diiodophenyl)(2-butyl-3-benzofuranyl)
- N,N-Didesethylamiodarone
- 3-{[4-(2-aminoethoxy)-3,5-diiodophenyl]carbonyl}-2-butyl-1-benzofuran
- Methanone, (4-(2-aminoethoxy)-3,5-diiodophenyl)(2-butyl-3-benzofuranyl)-
- SCHEMBL7242769
- 94317-95-0
- DTXSID90241425
- CHEMBL1598
- (2-Butylbenzofuran-3-yl)[4-[2- aminoethoxy]-3,5-diiodophenyl]methanone
- L 33530
- Di-N-desethyl Amiodarone
- N,N-Di-desethyl Amiodarone
- BDBM18959
- Inchi： 1S/C21H21I2NO3/c1-2-3-7-18-19(14-6-4-5-8-17(14)27-18)20(25)13-11-15(22)21(16(23)12-13)26-10-9-24/h4-6,8,11-12H,2-3,7,9-10,24H2,1H3
- InChI Key： ZOCLVGHDXBVATF-UHFFFAOYSA-N
- SMILES： IC1C(=C(C=C(C=1)C(C1C2C=CC=CC=2OC=1CCCC)=O)I)OCCN

Computed Properties

Exact Mass: 588.96100
Monoisotopic Mass: 588.96109g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 8
Complexity: 480
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 65.46000
LogP: 6.25340

di-N-desethylamiodarone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-211283-1mg	Di-N-desethyl Amiodarone,	94317-95-0		1mg	￥2106.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-211283-1 mg	Di-N-desethyl Amiodarone,	94317-95-0		1mg	￥2,106.00	2023-07-10